Cas no 74788-46-8 (1-(4-Chlorophenyl)propan-1-amine)

• Product Name: 1-(4-Chlorophenyl)propan-1-amine
• CAS No: 74788-46-8
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD08691240
• CID: 858890
• PubChem ID: 12622928
• Update Time: 2025-08-04

1-(4-Chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)propan-1-amine
• (R) 1-(4-CHLOROPHENYL)PROPYLAMINE
• (S) 1-(4-CHLOROPHENYL)PROPYLAMINE
• 1-(4-chlorophenyl)propan-1-amine(SALTDATA: FREE)
• 1-(4-chlorophenyl)propylamine
• 1-(4-chloro-phenyl)-propylamine
• 1-(4-Chlor-phenyl)-propylamin
• 1-(p-chlorophenyl)propanamine
• AC1Q2SIV
• ALBB-002128
• CTK6C8090
• SureCN390989
• EN300-26199
• AKOS016345324
• DTXSID70504686
• BBL017840
• SB44400
• CS-0152618
• SCHEMBL390989
• I11174
• VS-06537
• JAVXFKQNRRUYMG-UHFFFAOYSA-N
• MFCD08691240
• AKOS000264535
• Z221421644
• 74788-46-8
• STK486970
• AB90906
• SY342618
• MFCD06762016
• benzene, 1-(1-aminopropyl)-4-chloro-
• (S)-1-(4-Chlorophenyl)-1-propanamine
• MFCD06762017
• 1-(4-Chlorophenyl)-1-propanamine
• SY168224
• SY343080
• (R)-1-(4-Chlorophenyl)-1-propanamine

• MDL： MFCD08691240
• Inchi： 1S/C9H12ClN/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9H,2,11H2,1H3
• InChI Key： JAVXFKQNRRUYMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC)N

Computed Properties

• Exact Mass: 169.06596
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

1-(4-Chlorophenyl)propan-1-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(4-Chlorophenyl)propan-1-amine

Comprehensive Overview of 1-(4-Chlorophenyl)propan-1-amine (CAS No. 74788-46-8)

1-(4-Chlorophenyl)propan-1-amine (CAS No. 74788-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also referred to as 4-chloropropiophenone amine, belongs to the class of arylalkylamines. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals often search for terms like "1-(4-Chlorophenyl)propan-1-amine synthesis", "CAS 74788-46-8 applications", and "4-chlorophenyl propanamine properties", reflecting its relevance in modern chemistry.

The molecular structure of 1-(4-Chlorophenyl)propan-1-amine features a chlorophenyl group attached to a propylamine chain, which contributes to its distinct chemical behavior. This configuration allows it to participate in reactions such as reductive amination and nucleophilic substitution, making it a versatile building block in organic synthesis. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of optimizing its production processes to minimize environmental impact. Queries like "eco-friendly synthesis of 1-(4-Chlorophenyl)propan-1-amine" and "CAS 74788-46-8 safety data" are increasingly common, underscoring the demand for safer and more efficient methodologies.

In the pharmaceutical sector, 1-(4-Chlorophenyl)propan-1-amine serves as a precursor for the development of novel therapeutic agents. Its potential applications in central nervous system (CNS) drug design have been explored, particularly in the context of neurotransmitter modulation. The rise of AI-driven drug discovery has also brought attention to this compound, with researchers leveraging computational tools to predict its interactions and optimize its derivatives. Popular search terms such as "1-(4-Chlorophenyl)propan-1-amine in drug development" and "CAS 74788-46-8 pharmacological uses" reflect this growing interest.

From an analytical perspective, 1-(4-Chlorophenyl)propan-1-amine is characterized using advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure precise identification and purity assessment, which are critical for its application in high-stakes industries. The compound's stability under various conditions is another area of investigation, with searches like "CAS 74788-46-8 stability profile" and "storage conditions for 4-chlorophenyl propanamine" frequently appearing in scientific databases.

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In conclusion, 1-(4-Chlorophenyl)propan-1-amine (CAS No. 74788-46-8) is a multifaceted compound with wide-ranging applications in pharmaceuticals, organic synthesis, and material science. Its structural versatility and functional properties continue to inspire innovative research, aligning with contemporary trends in sustainable chemistry and AI-aided molecular design. As interest in this compound grows, so does the need for comprehensive data on its synthesis, characterization, and applications, making it a focal point for future scientific exploration.